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Compound of Interest

Compound Name: Disperse yellow 9

Cat. No.: B1364994 Get Quote

Technical Support Center: High-Purity Disperse
Yellow 9 Analytical Standards
This guide provides researchers, scientists, and drug development professionals with

comprehensive information, troubleshooting advice, and detailed protocols for the purification

of Disperse Yellow 9 to an analytical standard.

Frequently Asked Questions (FAQs)
Q1: What is Disperse Yellow 9, and why is high purity essential for an analytical standard?

Disperse Yellow 9, also known as N-(2,4-Dinitrophenyl)-1,4-phenylenediamine, is a non-ionic

nitrodiphenylamine dye.[1][2] It is used in the dyeing of synthetic fibers like polyester and in

some hair color formulations.[1][3][4] For use as an analytical standard, high purity (typically

≥96-99%) is critical to ensure the accuracy, precision, and reliability of analytical methods.[5]

Impurities can interfere with analytical signals, leading to incorrect identification or

quantification of the target analyte in experimental samples.

Q2: What are the likely impurities in commercial-grade Disperse Yellow 9?

The primary impurities often originate from the manufacturing process. Disperse Yellow 9 is

typically synthesized via the condensation of 1-Chloro-2,4-dinitrobenzene with Benzene-1,4-

diamine.[1] Therefore, common impurities may include:
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Unreacted starting materials (1-Chloro-2,4-dinitrobenzene, Benzene-1,4-diamine).

Isomers or side-reaction products formed during synthesis.

Residual solvents and reagents from the manufacturing and initial purification steps.

Q3: What are the primary purification techniques for achieving high-purity Disperse Yellow 9?

The main techniques for purifying Disperse Yellow 9 to analytical-grade purity are:

Recrystallization: A fundamental technique for removing small amounts of impurities from a

solid compound. It relies on the differential solubility of the compound and its impurities in a

chosen solvent.

Column Chromatography: A versatile method that separates compounds based on their

differential adsorption to a stationary phase (e.g., silica gel) while a mobile phase flows

through it.[6][7]

Preparative High-Performance Liquid Chromatography (Prep HPLC): A high-resolution

technique used for isolating and purifying compounds from a mixture on a larger scale than

analytical HPLC.[8][9] It is often the final step to achieve the highest purity levels.

Q4: How is the purity of the final Disperse Yellow 9 product assessed?

Purity is typically assessed using high-performance liquid chromatography (HPLC) coupled

with a UV-Vis or Photodiode Array (PDA) detector.[5][10] The purity is determined by

calculating the area percentage of the main peak in the chromatogram. Other techniques like

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) can be used to confirm the

identity and structure of the purified compound.[5][11]

Q5: How should a high-purity analytical standard of Disperse Yellow 9 be stored?

To ensure stability and prevent degradation, high-purity Disperse Yellow 9 should be stored in

a tightly sealed, light-resistant container (e.g., an amber glass vial) in a cool, dry, and dark

place.[12] It is classified as a combustible solid and should be handled with appropriate

personal protective equipment, including gloves and eye shields.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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